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Compound of Interest

Compound Name: 1,3-Bis(3-bromophenyl)urea

CAS No.: 105946-57-4

Cat. No.: B14074879

Get Quote

Executive Summary & Immediate Directive
1,3-Bis(3-bromophenyl)urea is a halogenated diarylurea often utilized in supramolecular

chemistry as a neutral anion receptor or kinase inhibitor scaffold. Due to the presence of

bromine atoms on the aromatic rings, this compound and its waste streams must be classified

as Halogenated Organic Waste.

Immediate Action Required:

Do NOT dispose of via sink/municipal drainage (High aquatic toxicity risk).

Do NOT mix with strong oxidizers or non-halogenated solvents (Risk of unexpected

exothermic degradation).

Segregation: Isolate as "Solid Halogenated Hazardous Waste" for high-temperature

incineration.
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To dispose of a chemical safely, one must understand its stability and breakdown products.

This compound is a symmetric urea derivative.

Physicochemical Profile
Property Specification Operational Implication

Chemical Structure Bis-halogenated aromatic urea

Thermal decomposition

releases toxic Hydrogen

Bromide (HBr) and Nitrogen

Oxides (NOx).

Physical State White to off-white solid

High melting point (>200°C

typical for diarylureas); unlikely

to sublime but creates dust

hazards.

Solubility
Low in water; High in

DMSO/DMF

Drain Clogging Risk:

Precipitates immediately upon

contact with water.

Reactivity
Stable under standard

conditions

Hydrolyzes in strong acid/base

to release 3-Bromoaniline

(Toxic/Irritant).

The "Why" Behind the Protocol
As a scientist, you must recognize that the primary hazard during disposal is not flammability,

but environmental persistence and toxic decomposition.

Halogen Load: The bromine substituents require the waste to be incinerated at specific

facilities equipped with acid gas scrubbers. Standard combustion would release corrosive

HBr gas into the atmosphere.

Hydrolysis Risk: If disposed of in acidic waste streams, the urea linkage cleaves, generating

3-bromoaniline, which is significantly more toxic and permeable to skin than the parent urea.

Waste Segregation & Packaging Protocol
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This protocol is designed to be a self-validating system. If the label matches the container

content and the stream is segregated, the risk of downstream accidents is nullified.

Step 1: Stream Identification
Determine the state of your waste.

Scenario A (Pure Solid): Expired reagent or synthesis product.

Scenario B (Solution): Dissolved in DMSO, DMF, or halogenated solvents (DCM).

Scenario C (Contaminated Solids): Gloves, weigh boats, filter paper.

Step 2: Packaging Requirements[1][2][3]
Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable

but poses a breakage risk during transport.

Liquid Waste: Use an amber glass bottle or chemically resistant HDPE carboy.

Crucial: If dissolved in Acetone or Methanol, you must still label as Halogenated because

the solute (the urea) contains bromine.

Step 3: Labeling Standards
Standard "Hazardous Waste" labels are insufficient. You must add the following specific

metadata to ensure the disposal facility uses the correct incineration profile:

The Disposal Workflow (Logic Map)
The following diagram illustrates the critical decision-making process for disposing of this

compound. It ensures that halogenated material never enters a non-halogenated stream,

preventing regulatory violations and equipment corrosion at the incineration plant.
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Waste Generation:
1,3-Bis(3-bromophenyl)urea

Determine Physical State

Pure Solid / Precipitate Dissolved in Solution Contaminated Debris
(Gloves/Paper)

Container: Wide-mouth HDPE Jar Is Solvent Halogenated?
(e.g., DCM vs. DMSO)

Bin: Solid Hazardous Waste
(Double Bagged)

Label: 'Toxic Solid - Halogenated'

Final Fate: High-Temp Incineration
(w/ Acid Scrubbers)

Stream: Halogenated Solvents

Yes (DCM, CHCl3)

Stream: Non-Halogenated Solvents
(Marked 'Contains Halogens')

No (DMSO, MeOH)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of halogenated urea waste. Note that even non-

halogenated solvent solutions must be flagged for halogen content due to the solute.

Regulatory & Compliance Context (RCRA/EPA)
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While 1,3-Bis(3-bromophenyl)urea is not explicitly listed on the EPA's P-list (acutely

hazardous) or U-list (toxic), it falls under "Characteristic Waste" protocols due to its toxicity and

halogen content.

Waste Code Assignment:

If pure: Assign a generic code for "Toxic Organic Solid" (e.g., state-specific codes or

generic lab pack codes).

If in halogenated solvent: F001/F002 (Spent Halogenated Solvents).

If in non-halogenated solvent (Ignitable): D001.

Destruction Efficiency: Regulatory standards require a 99.99% Destruction and Removal

Efficiency (DRE) for halogenated organics to prevent the formation of dioxins or release of

free halogens [1].

Emergency Spill Procedures
If this dry powder is spilled in the lab:

PPE: Wear nitrile gloves, lab coat, and N95 dust mask (or work in hood).

Containment: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA

vacuum designated for chemical waste.

Decontamination: Wipe the surface with a mild surfactant (soap/water). Avoid bleach

(potential reaction with amines if hydrolysis occurs).

Disposal: Place all cleanup materials into the "Contaminated Debris" stream (See Figure 1).
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To cite this document: BenchChem. [Operational Guide: Safe Disposal of 1,3-Bis(3-
bromophenyl)urea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14074879/docs#operational-guide-safe-disposal-of-
1-3-bis-3-bromophenyl-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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